Cas no 1935478-13-9 (3,3-difluoro-6-azaspiro[3.4]octane)

• Product Name: 3,3-difluoro-6-azaspiro[3.4]octane
• CAS No: 1935478-13-9
• MF: C₇H₁₁F₂N
• MW: 147.16574883461
• CID: 5276588
• Update Time: 2026-03-09

3,3-difluoro-6-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-6-azaspiro[3.4]octane
• 3,3-difluoro-6-azaspiro[3.4]octane

• Inchi： 1S/C7H11F2N/c8-7(9)2-1-6(7)3-4-10-5-6/h10H,1-5H2
• InChI Key： TYBOLAILWSEKCY-UHFFFAOYSA-N
• SMILES： C1(F)(F)C2(CCNC2)CC1

Additional information on 3,3-difluoro-6-azaspiro[3.4]octane

Comprehensive Overview of 3,3-Difluoro-6-azaspiro[3.4]octane (CAS No. 1935478-13-9)

3,3-Difluoro-6-azaspiro[3.4]octane (CAS No. 1935478-13-9) is a highly specialized spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and difluoro substitution make it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition.

The spiro[3.4]octane core of this compound provides a rigid three-dimensional framework, which is highly sought after in medicinal chemistry for improving binding affinity and selectivity. The introduction of difluoro groups at the 3-position enhances metabolic stability and lipophilicity, addressing key challenges in drug development. Recent studies highlight its utility in designing next-generation kinase inhibitors and GPCR modulators, aligning with the growing demand for precision therapeutics.

In the context of green chemistry, 3,3-difluoro-6-azaspiro[3.4]octane exemplifies innovations in sustainable synthesis. Its efficient preparation via catalytic fluorination methods reduces waste and energy consumption, resonating with the pharmaceutical industry's shift toward eco-friendly processes. This aligns with trending searches like "sustainable drug synthesis" and "fluorine in medicinal chemistry," reflecting broader scientific and environmental priorities.

From a commercial perspective, the compound's scalable synthesis and high purity (>98%) make it attractive for industrial applications. Suppliers often highlight its role in high-throughput screening libraries, catering to the booming AI-driven drug discovery market. Questions like "How does spirocyclic chemistry improve drug bioavailability?" and "What are the applications of difluoro compounds?" frequently appear in academic and industry forums, underscoring its relevance.

Ongoing research explores 3,3-difluoro-6-azaspiro[3.4]octane's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent scientific literature. Its balanced logP and hydrogen bond acceptor/donor counts comply with Lipinski's Rule of Five, making it a versatile candidate for oral drug formulations. These attributes address common search queries such as "spirocyclic compounds in CNS drugs" and "fluorine's role in drug half-life."

In summary, 3,3-difluoro-6-azaspiro[3.4]octane (CAS No. 1935478-13-9) represents a convergence of structural ingenuity and functional versatility. Its applications span fragment-based drug design, bioconjugation, and catalysis, positioning it at the forefront of modern chemical innovation. As the scientific community prioritizes molecular complexity and sustainability, this compound is poised to remain a key player in cutting-edge research.